![molecular formula C16H25N3O3 B1373640 Tert-butyl 4-[2-hydroxy-2-(pyridin-3-yl)ethyl]piperazine-1-carboxylate CAS No. 1182137-86-5](/img/structure/B1373640.png)
Tert-butyl 4-[2-hydroxy-2-(pyridin-3-yl)ethyl]piperazine-1-carboxylate
Overview
Description
Tert-butyl 4-[2-hydroxy-2-(pyridin-3-yl)ethyl]piperazine-1-carboxylate (tBHPEC) is a piperazine-based compound that has been studied for its potential applications in scientific research and laboratory experiments. tBHPEC is a versatile compound that can be used to synthesize other compounds and to study the biochemical and physiological effects of various substances.
Scientific Research Applications
Antibacterial and Antifungal Agent
This compound has been evaluated for its antibacterial and antifungal activities . Studies have shown moderate activity against microorganisms such as Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and Pseudomonas aeruginosa . Its potential as a therapeutic agent in treating infections is significant due to the increasing resistance to traditional antibiotics.
Building Block in Organic Synthesis
The compound serves as a versatile intermediate in the synthesis of a variety of novel organic compounds, including amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones . These derivatives are crucial for developing new drugs and materials with enhanced properties.
Drug Discovery
Due to the conformational flexibility of the piperazine ring and the presence of polar nitrogen atoms, this compound enhances favorable interactions with macromolecules, making it a valuable entity in drug discovery . Its easy modifiability and water solubility further contribute to its importance in medicinal chemistry.
Anticancer Research
Compounds containing the piperazine ring, like Tert-butyl 4-[2-hydroxy-2-(pyridin-3-yl)ethyl]piperazine-1-carboxylate, have shown a wide spectrum of biological activities, including anticancer properties . Research in this area could lead to the development of new cancer therapies.
Antiparasitic Applications
The compound has also been associated with antiparasitic activities , which could be explored for treating parasitic infections. This is particularly relevant for developing treatments for diseases that are prevalent in tropical regions.
Antihistamine and Antidepressive Effects
There is evidence to suggest that derivatives of this compound exhibit antihistamine and antidepressive effects . This opens up possibilities for its use in the treatment of allergies and mood disorders.
Conformational Studies
The compound’s structure allows for interesting conformational studies . X-ray diffraction analyses can provide insights into the molecular shape and intermolecular interactions, which are essential for understanding its reactivity and binding properties .
Precursor to Biologically Active Compounds
Lastly, it acts as a precursor to several biologically active compounds. For instance, it has been used in the synthesis of compounds with potential anticancer, anti-inflammatory, and analgesic activities .
Mechanism of Action
Target of Action
It’s worth noting that compounds containing the piperazine ring, such as this one, are known to interact favorably with macromolecules due to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the ring .
Mode of Action
It’s known that the piperazine ring’s easy modificability, proper alkalinity, water solubility, and capacity for the formation of hydrogen bonds contribute to its interaction with biological targets .
Biochemical Pathways
Compounds containing the indole nucleus, which is structurally similar to the pyridin-3-yl group in this compound, are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
The presence of the piperazine ring in the compound may enhance its water solubility, which could potentially impact its bioavailability .
Result of Action
Compounds containing the piperazine ring have been associated with a wide spectrum of biological activities, such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities .
Action Environment
The presence of the piperazine ring in the compound may enhance its stability and interaction with biological targets .
properties
IUPAC Name |
tert-butyl 4-(2-hydroxy-2-pyridin-3-ylethyl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O3/c1-16(2,3)22-15(21)19-9-7-18(8-10-19)12-14(20)13-5-4-6-17-11-13/h4-6,11,14,20H,7-10,12H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPOIUEVXBMSRFA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)CC(C2=CN=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.39 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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